Cas no 84102-09-0 (3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one)

84102-09-0 structure
Product name:3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one
3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one
- NSC372321
- 84102-09-0
- NSC-372321
- DTXSID30321235
-
- Inchi: InChI=1S/C12H18N2O3/c1-8-5-10-12(11(17)6-8)9(7-16)13-14(10)3-2-4-15/h8,15-16H,2-7H2,1H3
- InChI Key: LGIIGPOXIBATKW-UHFFFAOYSA-N
- SMILES: CC1CC2=C(C(=O)C1)C(=NN2CCCO)CO
Computed Properties
- Exact Mass: 238.13174244g/mol
- Monoisotopic Mass: 238.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 75.4Ų
3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one Related Literature
-
Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
-
Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
-
Kai Zheng,Chang He,Zhao Zhang,Hassan Traboulsi,Javed Mazher,Ali Trabolsi,Lei Fang,Mark A. Olson Polym. Chem., 2020,11, 1806-1819
-
Mayuree Chanasakulniyom,Andrew Glidle,Jonathan M. Cooper Lab Chip, 2015,15, 208-215
-
Xiaowei Zhou,Guangming Wu,Jiandong Wu,Huiyu Yang,Jichao Wang,Guohua Gao Phys. Chem. Chem. Phys., 2014,16, 3973-3982
84102-09-0 (3-(hydroxymethyl)-1-(3-hydroxypropyl)-6-methyl-6,7-dihydro-5H-indazol-4-one) Related Products
- 2580200-47-9(5-{(tert-butoxy)carbonylamino}-3-(2-hydroxyethoxy)-1,2-oxazole-4-carboxylic acid)
- 1246308-83-7(7H-benzofuro[2,3-b]carbazole)
- 898828-80-3(Tert-butyl 3-(4-aminopyrimidin-2-yl)oxypyrrolidine-1-carboxylate)
- 66410-92-2(7-amino-2,3-dihydro-1,4-benzodioxine-5-carboxylic acid)
- 1261643-89-3(3-Bromo-2'-chloro-3'-(trifluoromethoxy)propiophenone)
- 132205-69-7(Tert-butyl 3-cyano-3-(2,4-dichlorophenyl)propanoate)
- 21470-41-7(4,4'-Diamyloxybiphenyl)
- 718632-44-1(tert-Butyl 3-amino-6,6-dimethyl-1,4-dihydropyrrolo3,4-cpyrazole-5-carboxylate)
- 1806281-29-7(3,4-Dibromo-2,5-difluorobenzoyl chloride)
- 4401-30-3(4-cycloheptylbutanoic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
